Cas no 83747-19-7 (1,1-Dioxo-2-pentyl-1,2-benzothiazol-3-one)

• Product Name: 1,1-Dioxo-2-pentyl-1,2-benzothiazol-3-one
• CAS No: 83747-19-7
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 2804703
• PubChem ID: 1738244
• Update Time: 2025-04-21

1,1-Dioxo-2-pentyl-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 83747-19-7
• AB-337/13036020
• 2-pentyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
• SCHEMBL1758371
• DTXSID90365059
• CHEMBL421511
• BDBM50242153
• 1,1-Dioxo-2-pentyl-1,2-benzothiazol-3-one

• Inchi： 1S/C12H15NO3S/c1-2-3-6-9-13-12(14)10-7-4-5-8-11(10)17(13,15)16/h4-5,7-8H,2-3,6,9H2,1H3
• InChI Key： NBFHISOWVILQNO-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 253.07726451Da
• Monoisotopic Mass: 253.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8Ų